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Compound of Interest

Compound Name:
4-[Ethyl(phenyl)amino]-4-

oxobutanoic acid

CAS No.: 33684-13-8

Cat. No.: B2422689

Get Quote

Executive Summary
N-ethyl-N-phenylsuccinamic acid (also known as N-ethylsuccinanilic acid or 4-

(ethyl(phenyl)amino)-4-oxobutanoic acid) is a hemi-amide derivative of succinic acid. Unlike its

primary amide analog, succinanilic acid (MP: 150°C), the N-ethyl derivative lacks the amide

hydrogen donor capability, resulting in a distinct crystal lattice energy profile and a significantly

altered melting point.

This guide outlines the structural basis for these thermodynamic shifts, provides a validated

synthesis protocol to generate reference standards, and details the methodology for rigorous

melting point determination.

Chemical Identity & Physicochemical Context[1][2]
[3][4][5][6][7][8]
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Property Specification

IUPAC Name 4-(Ethyl(phenyl)amino)-4-oxobutanoic acid

Common Name N-Ethyl-N-phenylsuccinamic acid

Molecular Formula C₁₂H₁₅NO₃

Molecular Weight 221.25 g/mol

Physical State
Solid (crystalline) or Viscous Oil (purity

dependent)

Solubility
Soluble in Ethanol, DCM, Ethyl Acetate;

Sparingly soluble in Water

pKa (Calc.) ~4.5 (Carboxylic acid moiety)

Structural Impact on Melting Point
The melting point of succinamic acid derivatives is governed by intermolecular hydrogen

bonding.

Succinanilic Acid (Reference): Contains an N-H moiety capable of strong hydrogen bonding

with the carbonyl oxygen or the carboxylic acid group. This stabilizes the crystal lattice,

resulting in a high melting point of 150°C.

N-Ethyl-N-Phenylsuccinamic Acid (Target): The substitution of the N-H proton with an Ethyl

group eliminates the amide hydrogen bond donor. This steric bulk and loss of H-bonding

typically depresses the melting point relative to the un-alkylated analog.

Synthetic Pathway & Impurity Profile
To accurately determine the melting point, one must exclude precursors (N-ethylaniline) and

hydrolysis products (succinic acid). The synthesis relies on the nucleophilic acyl substitution of

succinic anhydride by N-ethylaniline.

Reaction Mechanism
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The secondary amine (N-ethylaniline) attacks the carbonyl carbon of succinic anhydride,

opening the ring to form the hemi-acid.
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Figure 1: Synthetic pathway for N-ethyl-N-phenylsuccinamic acid generation.

Experimental Protocol: Melting Point Determination
Since specific literature values for the N-ethyl derivative are often conflated with the N-phenyl

analog, the following protocol serves as the primary validation method.

A. Synthesis of Reference Standard
Stoichiometry: Dissolve Succinic Anhydride (1.0 eq) in anhydrous toluene.

Addition: Add N-Ethylaniline (1.0 eq) dropwise to the refluxing solution.

Reaction: Reflux for 2-4 hours. The product often precipitates upon cooling or requires

hexane titration.

Purification (Critical): Recrystallize from Benzene/Ligroin or Ethanol/Water.

Note: Unreacted N-ethylaniline is a liquid and will remain in the mother liquor. Unreacted

succinic anhydride (MP 119°C) must be removed via weak base extraction (NaHCO₃)

followed by acidification.

B. Analytical Workflow (DSC vs. Capillary)
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For precise thermodynamic characterization, Differential Scanning Calorimetry (DSC) is

preferred over capillary methods due to potential polymorphism.
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Figure 2: Workflow for the isolation and thermal characterization of the target compound.

Data & Reference Values
Use the following reference values to bracket your experimental results. If your sample melts at

119-120°C, it is likely unreacted succinic anhydride. If it melts at 150°C, it may be the un-

ethylated impurity (if aniline was present).
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Compound Role
Melting/Boiling
Point

Source

N-Ethyl-N-

phenylsuccinamic acid
Target

Experimental

Determination Reqd.
Synthesis Product

Succinanilic Acid (N-

phenyl)
Analog 150°C [1][2]

Succinic Anhydride Precursor 119-120°C [3]

N-Ethylaniline Precursor
205°C (BP); -63°C

(MP)
[3]

Succinic Acid Hydrolysis Byproduct 185-187°C [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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